Cas no 339106-98-8 (3-Hydroxypyrido1,2-Aindole-10-carbonitrile)

• Product Name: 3-Hydroxypyrido1,2-Aindole-10-carbonitrile
• CAS No: 339106-98-8
• MF: C₁₃H₈N₂O
• MW: 208.21542263031
• MDL: MFCD01568483
• CID: 3047257
• PubChem ID: 738092
• Update Time: 2025-06-11

3-Hydroxypyrido1,2-Aindole-10-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxypyrido[1,2-a]indole-10-carbonitrile
• MFCD01568483
• BDBM67623
• CS-0323465
• 3-oxidanylpyrido[1,2-a]indole-10-carbonitrile
• SCHEMBL364541
• 8N-804
• Oprea1_638647
• REGID_for_CID_738092
• SMR000371152
• MLS000776147
• CHEMBL1612809
• 3-hydroxypyrid[1,2-a]indole-10-carbonitrile
• HMS2692L03
• REGID_for_CID_54375
• 339106-98-8
• AKOS005071211
• 3-hydroxy-10-pyrido[1,2-a]indolecarbonitrile
• HMS1763J18
• cid_738092
• 3-Hydroxypyrido1,2-Aindole-10-carbonitrile

• MDL： MFCD01568483
• Inchi： 1S/C13H8N2O/c14-8-11-10-5-4-9(16)7-13(10)15-6-2-1-3-12(11)15/h1-7,16H
• InChI Key： OPRUTASSYAGEDI-UHFFFAOYSA-N
• SMILES： OC1C=CC2C(C#N)=C3C=CC=CN3C=2C=1

Computed Properties

• Exact Mass: 208.063662883g/mol
• Monoisotopic Mass: 208.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• Melting Point: 239-240°C

3-Hydroxypyrido1,2-Aindole-10-carbonitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-Hydroxypyrido1,2-Aindole-10-carbonitrile

Introduction to 3-Hydroxypyrido1,2-Aindole-10-carbonitrile (CAS No. 339106-98-8)

3-Hydroxypyrido1,2-Aindole-10-carbonitrile is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. Its molecular framework, featuring a pyrido[1,2-a]indole core with a hydroxyl group at the 3-position and a nitrile group at the 10-position, presents a unique set of chemical and biological properties that make it a promising candidate for further exploration in drug discovery. This compound, identified by its CAS number 339106-98-8, has been studied for its potential applications in addressing various therapeutic challenges.

The significance of 3-Hydroxypyrido1,2-Aindole-10-carbonitrile lies in its ability to interact with biological targets in novel ways. The presence of both a hydroxyl and a nitrile group allows for diverse functionalization strategies, enabling chemists to design derivatives with enhanced pharmacological activity. Recent studies have highlighted its potential in modulating pathways associated with inflammation, cancer, and neurodegeneration. The compound's ability to engage with multiple biological receptors suggests it could serve as a scaffold for developing multitargeted therapies.

In the context of modern drug development, 3-Hydroxypyrido1,2-Aindole-10-carbonitrile represents an example of how structural complexity can be leveraged to achieve therapeutic efficacy. The pyrido[1,2-a]indole scaffold is known for its presence in several bioactive natural products and drug candidates. By incorporating functional groups such as hydroxyl and nitrile moieties, researchers can fine-tune the compound's interactions with biological systems. This approach aligns with the growing trend in medicinal chemistry towards rational drug design, where computational modeling and high-throughput screening are used to identify promising candidates.

One of the most compelling aspects of 3-Hydroxypyrido1,2-Aindole-10-carbonitrile is its potential to act as a precursor for more complex molecules. The nitrile group, in particular, can be further functionalized through hydrolysis or reduction to introduce additional pharmacophores. This flexibility makes it an attractive building block for synthesizing novel compounds with tailored properties. Such derivatives could exhibit improved solubility, bioavailability, or selectivity compared to their parent compound.

Recent advancements in synthetic methodologies have made it possible to access complex heterocycles like 3-Hydroxypyrido1,2-Aindole-10-carbonitrile more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled the construction of intricate molecular architectures with high precision. These innovations have not only accelerated the discovery process but also allowed for the exploration of previously inaccessible chemical space.

The biological evaluation of 3-Hydroxypyrido1,2-Aindole-10-carbonitrile has revealed several intriguing findings. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory responses. The hydroxyl group appears to play a crucial role in modulating the compound's interaction with target proteins, while the nitrile group contributes to its stability and metabolic profile. These observations suggest that 3-Hydroxypyrido1,2-Aindole-10-carbonitrile could be developed into a lead compound for drugs targeting chronic inflammatory diseases.

In addition to its anti-inflammatory potential, 3-Hydroxypyrido1,2-Aindole-10-carbonitrile has shown promise in oncology research. Studies indicate that it can selectively inhibit the growth of certain cancer cell lines by interfering with critical signaling pathways. The compound's ability to disrupt microtubule formation and induce apoptosis has been particularly noteworthy. These effects are mediated by its interaction with proteins such as tubulin and kinases involved in cell cycle regulation.

The neuroprotective properties of 3-Hydroxypyrido1,2-Aindole-10-carbonitrile are another area of active investigation. Research suggests that it may help mitigate neurodegenerative disorders by protecting neurons from oxidative stress and inhibiting the aggregation of misfolded proteins. The compound's ability to cross the blood-brain barrier enhances its potential as a therapeutic agent for conditions like Alzheimer's disease and Parkinson's disease.

The synthetic route to 3-Hydroxypyrido1,2-Aindole-10-carbonitrile involves multiple steps that highlight the ingenuity of modern organic synthesis. Starting from commercially available precursors such as indole derivatives, chemists can construct the pyrido[1,2-a]indole core through sequential functionalization reactions. Key steps include cyclization reactions to form the indole ring system followed by nucleophilic substitution or condensation reactions to introduce the hydroxyl and nitrile groups.

The optimization of these synthetic protocols has been driven by the need for high yields and purity levels required for pharmaceutical applications. Advances in catalytic systems have allowed for milder reaction conditions and reduced byproduct formation. Additionally, green chemistry principles have been incorporated into these processes to minimize environmental impact through solvent recovery and waste reduction strategies.

The pharmacokinetic profile of 3-Hydroxypyrido1,2-Aindole-10-carbonitrile is another critical factor that influences its therapeutic potential. Studies have shown that it exhibits moderate oral bioavailability and prolonged half-life in animal models. These characteristics are favorable for developing once-daily dosing regimens that improve patient compliance. Furthermore, preliminary toxicity studies suggest that the compound is well-tolerated at relevant therapeutic doses.

Future directions in the study of 3-Hydroxypyrido1,2-Aindole-10-carbonitrile include exploring its mechanism of action at a molecular level through structural biology techniques such as X-ray crystallography and NMR spectroscopy. Understanding how this compound interacts with biological targets will provide valuable insights into its mode of action and guide further derivatization efforts.

Collaborative efforts between synthetic chemists and biologists are essential for maximizing the therapeutic potential of 3-Hydroxypyrido1,2-Aindole-10-carbonitrile. By integrating computational modeling with experimental data， researchers can accelerate the discovery process and identify new leads more efficiently than traditional methods alone would allow。